2-Bromo-3'-fluoro-4'-methoxybenzophenone
Description
“2-Bromo-3’-fluoro-4’-methoxybenzophenone” is a chemical compound with the molecular formula C14H10BrFO2 . It has a molecular weight of 309.13 . The IUPAC name for this compound is (2-bromophenyl)(3-fluoro-4-methoxyphenyl)methanone .
Molecular Structure Analysis
The InChI code for “2-Bromo-3’-fluoro-4’-methoxybenzophenone” is 1S/C14H10BrFO2/c1-18-13-7-6-9(8-12(13)16)14(17)10-4-2-3-5-11(10)15/h2-8H,1H3 . This code provides a detailed description of the molecule’s structure.Scientific Research Applications
Material Science: Advanced Synthesis of Polymers
2-Bromo-3’-fluoro-4’-methoxybenzophenone: is utilized in material science for the synthesis of advanced polymers. Its molecular structure allows for the introduction of bromine and fluorine atoms into polymer chains, which can significantly alter the physical properties of the resulting material, such as thermal stability and chemical resistance .
Pharmaceuticals: Drug Development
In pharmaceuticals, this compound serves as a precursor in the synthesis of various drug molecules. Its halogenated aromatic structure is valuable in constructing complex molecules that are used in the development of new medications, particularly those targeting complex diseases .
Organic Synthesis: Building Blocks for Complex Molecules
The compound is a key intermediate in organic synthesis. It provides a versatile building block for constructing complex organic molecules through various reactions, including coupling reactions and substitutions, which are fundamental in creating a wide array of organic compounds .
Analytical Chemistry: Spectroscopy and Chromatography
In analytical chemistry, 2-Bromo-3’-fluoro-4’-methoxybenzophenone is used as a standard in spectroscopic analysis due to its distinct spectral properties. It aids in the calibration of instruments and serves as a reference compound in chromatographic separation techniques .
Polymer Science: Enhancing Polymer Properties
This compound is instrumental in modifying the properties of polymers. By incorporating it into polymer chains, scientists can create materials with specific desired characteristics, such as increased rigidity or improved resistance to degradation .
Environmental Science: Pollutant Analysis
The halogenated nature of 2-Bromo-3’-fluoro-4’-methoxybenzophenone makes it a candidate for studying environmental pollutants. Its stability and reactivity can mimic those of harmful environmental pollutants, aiding in the development of detection and remediation strategies .
Nanotechnology: Nanomaterial Synthesis
In the field of nanotechnology, the compound is explored for its potential in synthesizing nanomaterials. Its molecular structure can be used to create nano-sized particles with specific properties for use in electronics, coatings, and other advanced materials .
properties
IUPAC Name |
(2-bromophenyl)-(3-fluoro-4-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrFO2/c1-18-13-7-6-9(8-12(13)16)14(17)10-4-2-3-5-11(10)15/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWULDKRPAFHYEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001215006 |
Source
|
| Record name | Methanone, (2-bromophenyl)(3-fluoro-4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001215006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3'-fluoro-4'-methoxybenzophenone | |
CAS RN |
951885-97-5 |
Source
|
| Record name | Methanone, (2-bromophenyl)(3-fluoro-4-methoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951885-97-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methanone, (2-bromophenyl)(3-fluoro-4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001215006 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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